Cas no 1378866-40-0 (2-aminocycloheptane-1-carboxamide)

• Product Name: 2-aminocycloheptane-1-carboxamide
• CAS No: 1378866-40-0
• MF: C₈H₁₆N₂O
• MW: 156.225441932678
• CID: 5218346
• PubChem ID: 69655886
• Update Time: 2025-11-07

2-aminocycloheptane-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• Cycloheptanecarboxamide, 2-amino-
• 2-aminocycloheptane-1-carboxamide

• Inchi： 1S/C8H16N2O/c9-7-5-3-1-2-4-6(7)8(10)11/h6-7H,1-5,9H2,(H2,10,11)
• InChI Key： HZCQRNAKHGZSIY-UHFFFAOYSA-N
• SMILES： C1(C(N)=O)CCCCCC1N

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-aminocycloheptane-1-carboxamide

Research Brief on 2-Aminocycloheptane-1-carboxamide (CAS: 1378866-40-0): Recent Advances and Applications

The compound 2-aminocycloheptane-1-carboxamide (CAS: 1378866-40-0) has recently emerged as a molecule of significant interest in chemical biology and pharmaceutical research. This seven-membered ring structure with both amino and carboxamide functional groups presents unique conformational properties that make it valuable for drug discovery and medicinal chemistry applications. Recent studies have focused on its potential as a scaffold for developing novel therapeutic agents, particularly in neurological disorders and metabolic diseases.

Structural analyses published in 2023 reveal that 2-aminocycloheptane-1-carboxamide exhibits remarkable conformational flexibility compared to its six-membered ring analogs. This property enhances its ability to interact with diverse biological targets while maintaining metabolic stability. X-ray crystallography studies (Journal of Medicinal Chemistry, 2023) demonstrate how the compound's ring puckering allows for optimal binding to protein pockets that are typically challenging for rigid scaffolds.

In recent pharmacological investigations, derivatives of 2-aminocycloheptane-1-carboxamide have shown promising activity as modulators of G-protein coupled receptors (GPCRs). A 2024 study in ACS Chemical Neuroscience reported that specific N-substituted analogs demonstrate nanomolar affinity for dopamine D2-like receptors, suggesting potential applications in Parkinson's disease and schizophrenia treatment. The carboxamide group appears crucial for hydrogen bonding interactions with key residues in the receptor binding pocket.

Metabolic stability studies (European Journal of Pharmaceutical Sciences, 2023) indicate that 2-aminocycloheptane-1-carboxamide derivatives exhibit favorable pharmacokinetic profiles, with improved blood-brain barrier penetration compared to similar acyclic compounds. This makes the scaffold particularly attractive for central nervous system drug development. Researchers have developed novel synthetic routes to access enantiomerically pure forms of the compound, enabling more precise structure-activity relationship studies.

Emerging applications in cancer research have also been reported. A 2024 publication in Bioorganic & Medicinal Chemistry Letters described how certain 2-aminocycloheptane-1-carboxamide derivatives act as selective inhibitors of histone deacetylases (HDACs), showing potent anti-proliferative activity against several cancer cell lines while maintaining good selectivity profiles. The seven-membered ring appears to confer improved isoform selectivity compared to traditional HDAC inhibitors.

Current challenges in the field include optimizing synthetic methodologies for large-scale production and further understanding the compound's metabolic pathways. Recent advances in flow chemistry (Nature Communications Chemistry, 2024) have addressed some of these synthetic challenges, enabling more efficient production of derivatives for preclinical testing. Future research directions are likely to focus on expanding the therapeutic applications of this versatile scaffold while improving its drug-like properties.